2-{[4-Allyl-5-(3-bromophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
2-{[4-Allyl-5-(3-bromophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
331002-99-4
VCID:
VC0413819
InChI:
InChI=1S/C21H21BrN4OS/c1-3-12-26-20(16-6-5-7-17(22)13-16)24-25-21(26)28-14-19(27)23-18-10-8-15(4-2)9-11-18/h3,5-11,13H,1,4,12,14H2,2H3,(H,23,27)
SMILES:
CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC(=CC=C3)Br
Molecular Formula:
C21H21BrN4OS
Molecular Weight:
457.4g/mol
2-{[4-Allyl-5-(3-bromophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
CAS No.: 331002-99-4
Main Products
VCID: VC0413819
Molecular Formula: C21H21BrN4OS
Molecular Weight: 457.4g/mol
![2-{[4-Allyl-5-(3-bromophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide - 331002-99-4](/images/no_structure.jpg)
| CAS No. | 331002-99-4 |
|---|---|
| Product Name | 2-{[4-Allyl-5-(3-bromophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide |
| Molecular Formula | C21H21BrN4OS |
| Molecular Weight | 457.4g/mol |
| IUPAC Name | 2-[[5-(3-bromophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide |
| Standard InChI | InChI=1S/C21H21BrN4OS/c1-3-12-26-20(16-6-5-7-17(22)13-16)24-25-21(26)28-14-19(27)23-18-10-8-15(4-2)9-11-18/h3,5-11,13H,1,4,12,14H2,2H3,(H,23,27) |
| Standard InChIKey | MIMAIAAUIHTNBA-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC(=CC=C3)Br |
| Canonical SMILES | CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC(=CC=C3)Br |
| PubChem Compound | 1095412 |
| Last Modified | Nov 11 2021 |
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